(2R,4S)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]pyrrolidine-2-carboxylic acid

• IUPAC Name: (2R,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C20H34N2O6/c1-19(2,3)27-17(25)21-9-7-13(8-10-21)14-11-15(16(23)24)22(12-14)18(26)28-20(4,5)6/h13-15H,7-12H2,1-6H3,(H,23,24)/t14-,15-/m1/s1
• InChI Key: RVXRJNCUCXGRCL-HUUCEWRRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2CC(N(C2)C(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC(CC1)[C@@H]2C[C@@H](N(C2)C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C20H34N2O6
• Molecular Weight: 398.5 g/mol

Description

(2R,4S)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C20H34N2O6 and its molecular weight is 398.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Disposition and Metabolism of Pharmacological Agents

Study 1: Disposition and Metabolism of SB-649868

• Application : Investigated the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist used for insomnia treatment. The study observed extensive metabolism and elimination patterns, providing crucial pharmacokinetic data for clinical applications (Renzulli et al., 2011).

Anticoagulant Efficacy

Study 2: Effect of MD 805 on Platelet Activation

• Application : Assessed the effectiveness of MD 805, an anticoagulant, in patients undergoing maintenance hemodialysis. The study compared its effects with heparin, demonstrating its usefulness in anticoagulation therapy without increasing proteins related to platelet activation (Matsuo et al., 1986).

Neurological Implications

Study 3: Chronic Parkinsonism due to a Drug Synthesis Product

• Application : Explored the neurological effects of certain illicit drugs, suggesting a chemical-induced selective damage to cells in the substantia nigra, leading to parkinsonism. This highlights the potential neurological impact of certain chemical compounds (Langston et al., 1983).